Migrenin (TN)
Overview
Description
Migrenin (TN) is an oxopurine.
Scientific Research Applications
Tryptophan Catabolites and Migraine
Research into the tryptophan metabolic pathways, including serotonin and kynurenine pathways, has provided significant insights into migraine mechanisms. These pathways produce neuroactive molecules influencing pain processing and stress response, which are critical in understanding migraine pathophysiology. The study of kynurenine catabolites, in particular, is important as they are involved in glutamatergic neurotransmission and the nociceptive processing of the trigeminal system, which is crucial for understanding migraine attacks (Bohár, Párdutz, & Vécsei, 2016); (Körtési, Spekker, & Vécsei, 2022).
Serotonin and Migraine
The role of serotonin in migraine, particularly in relation to the gut-brain connection, has been a focus of research. Serotonin is an important neurotransmitter linked to migraine and other neuropsychiatric conditions. Understanding its role in the GI tract and its connection to the brain provides insight into how serotonin modulates central and peripheral systems in migraine (Kim & Camilleri, 2000).
Pharmacological Targets in Migraine
The exploration of various pharmacological targets in migraine provides a comprehensive view of potential treatment strategies. This includes the examination of compounds acting on serotonin, adrenergic, and other receptors, highlighting the complex nature of migraine and the need for diverse therapeutic approaches (Mehrotra et al., 2008).
Prophylactic Treatment of Migraine
Advancements in understanding the pathophysiology of migraine have led to breakthroughs in prophylactic treatment. This includes the development of drugs targeting serotonin and other pathways, demonstrating the importance of matching treatment to specific patient profiles (Dib, 2008).
Kynurenine Pathway in Migraine Models
Studies on the kynurenine pathway, particularly its impact on the trigeminal system in migraine models, suggest its potential in developing new treatments. This includes the investigation of kynurenic acid and its derivatives, highlighting the importance of this pathway in migraine research (Knyihár-csillik et al., 2006).
Beta-Adrenoceptor Antagonists in Migraine
The selectivity of β-adrenoceptor antagonists at different adrenoceptors has been studied, providing insight into their use in migraine management. Understanding the specificity of these antagonists is crucial for developing treatments with fewer side effects and improved efficacy (Baker, 2005).
Emerging Prophylactic Agents for Migraine
Recent research has identified new prophylactic agents for migraine, indicating a shift towards targeting specific migraine mechanisms. This includes the evaluation of various drugs, highlighting the evolving landscape of migraine prophylaxis (Krymchantowski, Bigal, & Moreira, 2002).
Properties
Molecular Formula |
C25H30N6O10 |
|---|---|
Molecular Weight |
574.5 g/mol |
IUPAC Name |
1,5-dimethyl-2-phenylpyrazol-3-one;2-hydroxypropane-1,2,3-tricarboxylic acid;1,3,7-trimethylpurine-2,6-dione |
InChI |
InChI=1S/C11H12N2O.C8H10N4O2.C6H8O7/c1-9-8-11(14)13(12(9)2)10-6-4-3-5-7-10;1-10-4-9-6-5(10)7(13)12(3)8(14)11(6)2;7-3(8)1-6(13,5(11)12)2-4(9)10/h3-8H,1-2H3;4H,1-3H3;13H,1-2H2,(H,7,8)(H,9,10)(H,11,12) |
InChI Key |
XCRAFTGAMMSJLO-UHFFFAOYSA-N |
SMILES |
CC1=CC(=O)N(N1C)C2=CC=CC=C2.CN1C=NC2=C1C(=O)N(C(=O)N2C)C.C(C(=O)O)C(CC(=O)O)(C(=O)O)O |
Canonical SMILES |
CC1=CC(=O)N(N1C)C2=CC=CC=C2.CN1C=NC2=C1C(=O)N(C(=O)N2C)C.C(C(=O)O)C(CC(=O)O)(C(=O)O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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